N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide
• InChI: InChI=1S/C15H10ClFN2OS/c1-8-5-6-11(16)13-12(8)18-15(21-13)19-14(20)9-3-2-4-10(17)7-9/h2-7H,1H3,(H,18,19,20)
• InChI Key: LFEQRMDOVQBIGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C15H10ClFN2OS
• Molecular Weight: 320.8 g/mol

Description

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide, also known as Cmpd-1, is a small molecule compound that has been widely studied for its potential therapeutic applications in various diseases. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. Inhibition of HDACs leads to the activation of tumor suppressor genes and the inhibition of oncogenes, resulting in the inhibition of cancer cell growth. It has also been shown to inhibit the activity of glycogen synthase kinase-3β (GSK-3β), which is a signaling pathway involved in the pathogenesis of neurodegenerative diseases. Inhibition of GSK-3β leads to the activation of neuroprotective pathways, resulting in the prevention of neuronal death.
Biochemical and Physiological Effects
N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide has been shown to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of cancer cell growth. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been shown to have antibacterial properties by inhibiting the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide has several advantages for lab experiments. It is a small molecule compound that can easily penetrate cell membranes, making it suitable for in vitro studies. It has also been shown to have low toxicity, making it a safe compound for in vivo studies. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide has several potential future directions for research. One of the future directions is to study its potential use in combination with other anti-cancer drugs to enhance its anti-cancer properties. Another future direction is to study its potential use in the treatment of other neurodegenerative diseases such as Huntington's disease. Additionally, further studies are needed to understand its mechanism of action and to optimize its pharmacokinetic properties for in vivo studies.
Conclusion
In conclusion, N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide is a small molecule compound that has been extensively studied for its potential therapeutic applications in various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound for therapeutic applications.

Synthesis Methods

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide has been synthesized using various methods. One of the most commonly used methods involves the reaction of 7-chloro-4-methyl-1,3-benzothiazol-2-amine with 3-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction leads to the formation of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide as a white solid with a high yield.

Scientific Research Applications

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, it has been shown to have anti-inflammatory and anti-bacterial properties.